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Compound of Interest

Compound Name: 3-Bromo-I-phenylalanine

Cat. No.: B1272018

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 3-Bromo-L-phenylalanine. It outlines
procedural, step-by-step guidance for safe operational workflows and disposal plans.

Chemical Identifier:

Name: 3-Bromo-L-phenylalanine

Synonyms: (2S)-2-amino-3-(3-bromophenyl)propanoic acid, I-3-Br-phe[1]

CAS Number: 82311-69-1[1]

Molecular Formula: C9H10BrNO2[1]

Molecular Weight: 244.09 g/mol [1]

Hazard Identification and GHS Classification

3-Bromo-L-phenylalanine is classified as a hazardous substance. All personnel must review
the Safety Data Sheet (SDS) before handling.[2]

GHS Pictograms:

walt text

Signal Word: Warning[3]
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Hazard Statements:

e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

» H335: May cause respiratory irritation.[3][4]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheet.[1][3][4] Key precautions include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][3][4]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]
e P302+P352: IF ON SKIN: Wash with plenty of water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

e P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1][4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.
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PPE Category

Specification

Purpose

Eye and Face Protection

Chemical splash goggles or a
full-face shield conforming to
EN 166 (EU) or NIOSH (US).

[1]

Protects eyes and face from
splashes and airborne

particles.[5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber). Gloves must be

inspected prior to use.[1][6]

Prevents skin contact and

absorption of the chemical.[7]

Body Protection

A lab coat or chemical-
resistant coveralls.[8] Wear
fire/flame resistant and

impervious clothing.[1]

Provides a barrier against
accidental spills and
contamination of personal
clothing.[8]

Respiratory Protection

A NIOSH-approved respirator
may be necessary if working in
a poorly ventilated area or
when dust may be generated.
[81[9] If exposure limits are
exceeded, use a full-face

respirator.[1][9]

Protects the respiratory system
from inhalation of harmful dust

or vapors.[8]

Foot Protection

Closed-toe shoes, preferably

chemical-resistant footwear.[8]

Protects feet from spills.[8]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 3-Bromo-L-phenylalanine. The

following workflow outlines the key steps from preparation to the conclusion of work.
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Workflow for the safe handling of 3-Bromo-L-phenylalanine.
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Experimental Protocol for Handling:

Preparation:

Review Safety Data Sheet (SDS): Thoroughly review the SDS for 3-Bromo-L-
phenylalanine.[2]

» Fume Hood Verification: Ensure that a chemical fume hood is operational and available for
use.[10]

o Material Assembly: Gather all necessary materials, including glassware, solvents, and waste
containers.

o Don PPE: Put on all required personal protective equipment as specified in the table above.

[4]
Handling (to be performed in a chemical fume hood):

e Weighing: Carefully weigh the desired amount of solid 3-Bromo-L-phenylalanine. Avoid
generating dust.[4][9]

o Transfer: Gently transfer the weighed solid into a suitable container.

» Dissolution: If required, add the appropriate solvent to dissolve the compound.
Post-Handling and Cleanup:

o Decontamination: Decontaminate all work surfaces with a suitable cleaning agent.

» Waste Segregation: Segregate all waste generated during the process into appropriately
labeled containers (see Disposal Plan below).[11][12]

o PPE Removal: Carefully remove and dispose of contaminated gloves and other disposable
PPE in a designated hazardous waste container.[8]

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical and
before leaving the laboratory.[4]
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Emergency Procedures

In the event of an emergency, follow these procedures and seek immediate medical attention.

Exposure Type First Aid Measures

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[1][9]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1][2][9]

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove
Eye Contact ]

contact lenses, if present and easy to do.

Continue rinsing. Consult a doctor.[1][9]

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

Ingestion ) )
unconscious person. Call a doctor or Poison
Control Center immediately.[1][9]
For small spills, use absorbent pads to clean up.
For large spills, evacuate the area and call for
Spill emergency services.[12] In either case, wear

appropriate PPE during cleanup and collect

waste in a sealed container for disposal.[4][9]

Disposal Plan

As a halogenated organic compound, waste containing 3-Bromo-L-phenylalanine must be
handled as hazardous waste and segregated accordingly.[10][11]
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Waste Type Disposal Procedure

Collect solid 3-Bromo-L-phenylalanine waste

and contaminated disposable materials (e.g.,
Solid Waste weigh boats, gloves, paper towels) in a clearly

labeled, sealed container for halogenated

organic waste.[11][12]

Collect solutions containing 3-Bromo-L-
phenylalanine in a dedicated, sealed, and
Liquid Waste clearly labeled container for halogenated
organic liquid waste. Do not mix with non-
halogenated waste.[10][11][13]

Rinse with a suitable solvent in a fume hood.
) Collect the rinsate as halogenated hazardous
Contaminated Glassware
waste. The cleaned glassware can then be

washed normally.[8]

Note: Always follow your institution's specific hazardous waste disposal protocols.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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